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Compound of Interest

Compound Name: Hnpmi

Cat. No.: B12380196 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Hnpmi (N-[2-hydroxy-5-nitrophenyl(4′-

methylphenyl)methyl]indoline), a novel EGFR inhibitor with cytotoxic properties. Adherence to

these procedures is critical to ensure personnel safety and environmental protection. This

guidance is intended for researchers, scientists, and drug development professionals engaged

in laboratory work involving this compound.

Hnpmi, identified by CAS number 1980848-48-3, is classified as a hazardous chemical due to

its cytotoxic nature.[1] Its disposal must be managed in accordance with regulations for

cytotoxic and antineoplastic agents.[2][3][4][5] Improper disposal can pose significant health

risks and environmental hazards.

Quantitative Data Summary
For clarity and easy reference, the following table summarizes key quantitative and identifying

information for Hnpmi.
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Identifier Value

Chemical Name
N-[2-hydroxy-5-nitrophenyl(4′-

methylphenyl)methyl]indoline

Acronym Hnpmi

CAS Number 1980848-48-3

Molecular Formula C22H20N2O3

Molecular Weight 360.41 g/mol

Disposal Protocols
The disposal of Hnpmi and any materials contaminated with it must follow a strict protocol to

mitigate risks. These procedures are based on general guidelines for cytotoxic and

antineoplastic waste.[2][3][4][5][6]

Waste Segregation and Collection:
Designated Waste Containers: All Hnpmi waste, including unused product, solutions, and

contaminated materials, must be collected in clearly labeled, leak-proof, and puncture-

resistant containers designated for cytotoxic/chemotherapeutic waste.[3][4] These containers

are often color-coded (e.g., yellow or purple lids) to distinguish them from other waste

streams.[4][7]

Solid Waste:

Non-Sharps: Contaminated personal protective equipment (PPE) such as gloves, gowns,

and lab consumables (e.g., pipette tips, tubes) should be placed in a designated cytotoxic

waste bag within the work area (e.g., a chemical fume hood or biological safety cabinet).

[8] This bag should then be sealed and placed in the primary cytotoxic waste container.[4]

Sharps: All sharps contaminated with Hnpmi, such as needles and syringes, must be

disposed of immediately into a designated, puncture-proof sharps container for

chemotherapeutic waste.[3][4]

Liquid Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b12380196?utm_src=pdf-body
https://web.uri.edu/ehs/wp-content/uploads/sites/2063/Safe-Handling-and-Disposal-of-Antineoplastic-and-Other-Drugs-7-26-2024.pdf
https://www.pogo.ca/wp-content/uploads/2014/10/Safe-Handling-Guidelines-for-AHOPCA-Countries.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.danielshealth.ca/knowledge-centre/cytotoxic-waste-disposal-guidelines
https://pmc.ncbi.nlm.nih.gov/articles/PMC7720356/
https://www.benchchem.com/product/b12380196?utm_src=pdf-body
https://www.pogo.ca/wp-content/uploads/2014/10/Safe-Handling-Guidelines-for-AHOPCA-Countries.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.sharpsmart.co.uk/knowledge-centre/how-should-cytotoxic-waste-be-disposed
https://www.uwyo.edu/safety/procedures/sops/chemical/antineoplastic_administration_handling_disposal.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/product/b12380196?utm_src=pdf-body
https://www.pogo.ca/wp-content/uploads/2014/10/Safe-Handling-Guidelines-for-AHOPCA-Countries.pdf
https://www.safety.pitt.edu/sites/default/files/03-013ChemAntineoplasticWaste.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12380196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Unused or spent Hnpmi solutions should be collected in a dedicated, sealed, and leak-

proof container clearly labeled as "Cytotoxic Waste" and listing the chemical constituents.

[4]

Aqueous solutions containing Hnpmi should not be disposed of down the drain.[4]

Empty Containers: Empty containers that once held Hnpmi should be treated as trace-

contaminated waste and disposed of in the designated cytotoxic waste stream.[9]

Labeling and Storage:
All waste containers must be clearly labeled with the words "Cytotoxic Waste" or

"Chemotherapeutic Waste" and the universal biohazard symbol.[4][5]

Waste should be stored in a secure, designated area with limited access, away from general

laboratory traffic, until it is collected by a licensed hazardous waste disposal service.[6]

Final Disposal:
The ultimate disposal of Hnpmi waste must be conducted by a certified hazardous waste

management company.[1]

The primary method for the disposal of cytotoxic waste is high-temperature incineration.[5]

[10]

Experimental Workflow for Hnpmi Disposal
The following diagram illustrates the step-by-step procedure for the proper disposal of Hnpmi
waste from the point of generation to final disposal.
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Caption: Hnpmi Waste Disposal Workflow.

Safety Precautions
Personal Protective Equipment (PPE): Always wear appropriate PPE, including double

gloves, a lab coat, and eye protection, when handling Hnpmi and its waste.[8]

Engineering Controls: All handling of Hnpmi powder and preparation of solutions should be

conducted in a certified chemical fume hood or a Class II Type B2 biological safety cabinet to

minimize inhalation exposure.

Spill Management: In the event of a spill, follow established laboratory protocols for cleaning

up cytotoxic agents. Use a spill kit specifically designed for chemotherapy drugs. Report all

spills to the laboratory supervisor and environmental health and safety personnel.

By adhering to these procedures, laboratories can ensure the safe handling and disposal of

Hnpmi, protecting both personnel and the environment. Always consult your institution's

specific guidelines and your local regulations for hazardous waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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